Cas no 83132-27-8 (N-[4-chloro-2-(phenylcarbonyl)phenyl]-N-methyl-2-piperidin-1-ylacetamide)

• Product name: N-[4-chloro-2-(phenylcarbonyl)phenyl]-N-methyl-2-piperidin-1-ylacetamide
• CAS No: 83132-27-8
• MF: C₂₁H₂₃N₂O₂Cl
• MW: 370.87252
• CID: 1807227
• PubChem ID: 3068206

N-[4-chloro-2-(phenylcarbonyl)phenyl]-N-methyl-2-piperidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-chloro-2-(phenylcarbonyl)phenyl]-N-methyl-2-piperidin-1-ylacetamide
• N-(2-benzoyl-4-chlorophenyl)-N-methyl-2-piperidin-1-ylacetamide
• 1-Piperidineacetamide, N-(2-benzoyl-4-chlorophenyl)-N-methyl-
• N-(2-Benzoyl-4-chlorophenyl)-N-methyl-1-piperidineacetamide
• DTXSID20232184
• 83132-27-8

• Inchi： InChI=1S/C21H23ClN2O2/c1-23(20(25)15-24-12-6-3-7-13-24)19-11-10-17(22)14-18(19)21(26)16-8-4-2-5-9-16/h2,4-5,8-11,14H,3,6-7,12-13,15H2,1H3
• InChI Key： JGFMAJLZGRJZNJ-UHFFFAOYSA-N
• SMILES： CN(C1=C(C=C(C=C1)Cl)C(=O)C2=CC=CC=C2)C(=O)CN3CCCCC3

Computed Properties

• Exact Mass: 370.1448057g/mol
• Monoisotopic Mass: 370.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 40.6Ų